N-(2-fluorophenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-(2-fluorophenyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C15H14FNO/c1-10-7-8-12(9-11(10)2)15(18)17-14-6-4-3-5-13(14)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: UFMYFQACHKMLQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2F)C
• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol

Description

N-(2-fluorophenyl)-3,4-dimethylbenzamide, also known as FUB-144, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It is a potent agonist of the CB1 receptor and has been widely used in scientific research for its potential therapeutic benefits. In

Mechanism of Action

N-(2-fluorophenyl)-3,4-dimethylbenzamide is a potent agonist of the CB1 receptor, which is primarily located in the central nervous system. When N-(2-fluorophenyl)-3,4-dimethylbenzamide binds to the CB1 receptor, it activates the receptor and triggers a cascade of signaling events, leading to the modulation of various physiological processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-3,4-dimethylbenzamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to protect against oxidative stress and neurodegeneration in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluorophenyl)-3,4-dimethylbenzamide is its potency and selectivity for the CB1 receptor. This makes it a valuable tool for studying the physiological and biochemical effects of CB1 receptor activation. However, one of the limitations of N-(2-fluorophenyl)-3,4-dimethylbenzamide is its potential for abuse and dependence. Therefore, it is important to use caution when handling and storing this compound.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-3,4-dimethylbenzamide. One area of interest is the development of novel therapeutic agents based on the structure of N-(2-fluorophenyl)-3,4-dimethylbenzamide. Another area of interest is the investigation of the potential side effects and safety profile of N-(2-fluorophenyl)-3,4-dimethylbenzamide. Additionally, further research is needed to understand the molecular mechanisms underlying the biochemical and physiological effects of N-(2-fluorophenyl)-3,4-dimethylbenzamide. Finally, the use of N-(2-fluorophenyl)-3,4-dimethylbenzamide in combination with other compounds may provide new insights into the complex interactions between the endocannabinoid system and other physiological processes.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-3,4-dimethylbenzamide involves the reaction of 2-fluorophenylhydrazine with 3,4-dimethylbenzoyl chloride in the presence of a base. This reaction results in the formation of N-(2-fluorophenyl)-3,4-dimethylbenzamide as a white crystalline solid. The purity of the compound can be further improved by recrystallization.

Scientific Research Applications

N-(2-fluorophenyl)-3,4-dimethylbenzamide has been widely used in scientific research for its potential therapeutic benefits. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been investigated for its potential use in the treatment of various diseases such as multiple sclerosis, Parkinson's disease, and Alzheimer's disease.